Cas no 2639-52-3 (2-Nitrophenyl laurate)

• Product Name: 2-Nitrophenyl laurate
• CAS No: 2639-52-3
• MF: C₁₈H₂₇NO₄
• MW: 321.411285638809
• CID: 239922
• Update Time: 2023-08-02

2-Nitrophenyl laurate Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid,2-nitrophenyl ester
• 2-nitrophenyl dodecanoate
• 2-NITROPHENYL LAURATE
• nitrophenyl laurate
• Lauric acid 2-nitrophenyl ester
• 2-Nitrophenyl laurate

• Inchi： 1S/C18H27NO4/c1-2-3-4-5-6-7-8-9-10-15-18(20)23-17-14-12-11-13-16(17)19(21)22/h11-14H,2-10,15H2,1H3
• InChI Key： CLUAHXANKUFFPC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1[N+](=O)[O-])C(CCCCCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 340
• XLogP3: 6.7
• Topological Polar Surface Area: 72.1

Experimental Properties

• Density: 1.057±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.2E-4 g/L) (25 ºC),